Cas no 1568019-80-6 ((1S)-2-azido-1-2-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1S)-2-azido-1-2-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1568019-80-6
• MF: C₉H₈F₃N₃O
• MW: 231.174531936646
• CID: 5984631
• PubChem ID: 83093716
• Update Time: 2025-11-01

(1S)-2-azido-1-2-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-2-(trifluoromethyl)phenylethan-1-ol
• AKOS021415087
• (1S)-2-azido-1-[2-(trifluoromethyl)phenyl]ethan-1-ol
• EN300-1147408
• 1568019-80-6

• Inchi： 1S/C9H8F3N3O/c10-9(11,12)7-4-2-1-3-6(7)8(16)5-14-15-13/h1-4,8,16H,5H2/t8-/m1/s1
• InChI Key： YJZFDYUJKLHYOF-MRVPVSSYSA-N
• SMILES： FC(C1C=CC=CC=1[C@@H](CN=[N+]=[N-])O)(F)F

Computed Properties

• Exact Mass: 231.06194637g/mol
• Monoisotopic Mass: 231.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.6Ų

Additional information on (1S)-2-azido-1-2-(trifluoromethyl)phenylethan-1-ol

The Synthesis and Applications of (1S)-2-Azido-1-(2-Trifluoromethyl)Phenyl Ethan-1-Ol

In the realm of organic chemistry, the compound (1S)-2-Azido-1-(2-Trifluoromethyl)Phenyl Ethan-1-Ol with CAS No. 1568019-80-6 has garnered significant attention due to its unique structural properties and potential applications in drug discovery and materials science. This chiral compound, characterized by its azide functional group and trifluoromethyl substituent, exhibits intriguing reactivity and selectivity in various chemical transformations.

The synthesis of (1S)-2-Azido-1-(2-Trifluoromethyl)Phenyl Ethan-1-Ol typically involves a multi-step process that begins with the preparation of the corresponding alcohol. The introduction of the azide group is achieved through a nucleophilic substitution reaction, often utilizing sodium azide as the nucleophile. The stereochemistry at the chiral center is meticulously controlled during the synthesis to ensure high enantiomeric purity, which is crucial for its applications in asymmetric catalysis and enantioselective reactions.

Recent studies have highlighted the utility of this compound in click chemistry, particularly in the formation of 1,2,3-triazoles via the Huisgen cycloaddition reaction. The azide group serves as an excellent electrophile in this context, enabling the construction of robust heterocyclic frameworks. Moreover, the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it a valuable building block in medicinal chemistry.

In terms of biological applications, (1S)-2-Azido-1-(2-Trifluoromethyl)Phenyl Ethan-1-Ol has been explored as a potential lead compound in the development of kinase inhibitors. Its ability to form hydrogen bonds and engage in π–π interactions with target proteins makes it a promising candidate for drug design. Preclinical studies have demonstrated moderate inhibitory activity against several oncogenic kinases, suggesting its potential role in anticancer therapy.

The incorporation of this compound into polymer systems has also been investigated, leveraging its azide functionality for click polymerization. This approach has yielded materials with tailored mechanical properties and stimuli-responsive behavior, opening new avenues for its use in advanced materials science.

From a synthetic perspective, researchers have developed novel methodologies to enhance the efficiency and scalability of this compound's synthesis. For instance, asymmetric catalysis using chiral transition metal catalysts has enabled enantioselective formation of the alcohol intermediate, significantly improving both yield and enantiomeric excess.

In conclusion, (1S)-2-Azido-1-(2-Trifluoromethyl)Phenyl Ethan-1-Ol stands as a versatile molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and stereochemical features positions it as a valuable tool in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow further.